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Compound of Interest

Compound Name: 2,3-Dihydrobenzofuran-5-amine

Cat. No.: B1307943 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,3-Dihydrobenzofuran-5-amine. The following

procedures for personal protective equipment (PPE), handling, storage, and disposal are

designed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,3-Dihydrobenzofuran-5-amine is a chemical that requires careful handling due to its

potential hazards. It is known to cause skin and serious eye irritation, and may cause

respiratory irritation.[1] Therefore, adherence to appropriate safety protocols and the use of

proper personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection
Specifications and Best

Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for any

signs of wear or perforation

before each use. Change

gloves immediately if

contaminated.[2]

Eyes/Face Safety goggles and face shield

Wear chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1] A face

shield is recommended when

there is a potential for

splashing.[3][4]

Body Protective clothing

A lab coat or chemical-

resistant apron is necessary to

protect against skin contact.[2]

[5] For tasks with a higher risk

of exposure, disposable

coveralls should be

considered.[3]

Respiratory
Dust respirator / Air-purifying

respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated or if working in a

poorly ventilated area.[1][5]

The specific type of respirator

should be determined by a

workplace risk assessment.

Operational and Disposal Plans
Handling and Storage
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Proper handling and storage procedures are critical to maintaining the chemical's stability and

preventing accidental exposure.

Handling Protocol:

Ventilation: Always handle 2,3-Dihydrobenzofuran-5-amine in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[2]

Avoid Dust and Aerosol Formation: Take care to prevent the dispersion of dust when

handling the solid form of the chemical.[1][5]

Personal Hygiene: Wash hands and face thoroughly after handling the chemical. Do not eat,

drink, or smoke in the work area.[1]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[5]

Storage Conditions:

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][5]

Temperature: Store in a cool, dark place, ideally between 2-8°C.

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[1]

Atmosphere: Store under an inert atmosphere as the substance may be air-sensitive.[1]

Spill and Disposal Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, contain the spill with an inert absorbent material. Collect the absorbed material into a

sealed container for proper disposal.[2]

Disposal: Disposal of 2,3-Dihydrobenzofuran-5-amine and its waste must be conducted as

hazardous waste in accordance with all local, state, and federal regulations.[1][5] Do not empty

into drains.[1] All materials that have come into contact with the chemical must be

decontaminated or disposed of as hazardous waste.
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Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 2,3-
Dihydrobenzofuran-5-amine in a laboratory setting.
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Caption: Workflow for safe handling of 2,3-Dihydrobenzofuran-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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